Cas no 864922-25-8 (N-(3-fluorophenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)

• Product Name: N-(3-fluorophenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• CAS No: 864922-25-8
• MF: C₁₇H₁₄FN₃O₂S₂
• MW: 375.440364360809
• CID: 5948239
• PubChem ID: 3701243
• Update Time: 2025-06-13

N-(3-fluorophenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• Acetamide, N-(3-fluorophenyl)-2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]thio]-
• AKOS024597906
• N-(3-fluorophenyl)-2-{[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide
• SR-01000141143
• N-(3-fluorophenyl)-2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• 864922-25-8
• N-(3-fluorophenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
• SR-01000141143-1
• F0698-0459

• Inchi： 1S/C17H14FN3O2S2/c1-23-14-7-5-11(6-8-14)16-20-17(25-21-16)24-10-15(22)19-13-4-2-3-12(18)9-13/h2-9H,10H2,1H3,(H,19,22)
• InChI Key： LYPHTWULXAGFDU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(F)=C1)(=O)CSC1SN=C(C2=CC=C(OC)C=C2)N=1

Computed Properties

• Exact Mass: 375.05114721g/mol
• Monoisotopic Mass: 375.05114721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 12.00±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-fluorophenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

Research Briefing on N-(3-fluorophenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS: 864922-25-8)

N-(3-fluorophenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS: 864922-25-8) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique 1,2,4-thiadiazole core and fluorophenyl moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a candidate for further drug development.

The synthesis of N-(3-fluorophenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide involves a multi-step process, starting with the condensation of 4-methoxybenzonitrile with thiosemicarbazide to form the 1,2,4-thiadiazole ring. Subsequent functionalization with a fluorophenyl group and acetamide linkage yields the final product. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. The compound's structural features, including the electron-donating methoxy group and the electron-withdrawing fluorine atom, contribute to its unique reactivity and binding affinity.

In vitro and in vivo studies have demonstrated that N-(3-fluorophenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual-acting anti-inflammatory agent. Additionally, the compound has shown moderate activity against certain cancer cell lines, possibly due to its ability to disrupt critical PPIs in oncogenic signaling pathways. However, further mechanistic studies are required to elucidate its precise mode of action.

Pharmacokinetic evaluations of N-(3-fluorophenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and acceptable metabolic stability. Preliminary toxicity studies indicate a relatively safe profile, although dose-dependent hepatotoxicity has been observed in rodent models. These findings underscore the need for structural optimization to enhance efficacy and reduce adverse effects. Computational modeling and structure-activity relationship (SAR) studies are currently underway to guide these modifications.

In conclusion, N-(3-fluorophenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide represents a promising scaffold for the development of novel therapeutic agents. Its dual inhibitory activity against COX-2 and 5-LOX, coupled with its potential anticancer properties, makes it a compelling candidate for further investigation. Future research should focus on elucidating its molecular targets, optimizing its pharmacokinetic properties, and evaluating its efficacy in disease models. The compound's unique chemical structure and biological activities position it as a valuable addition to the arsenal of small-molecule modulators in chemical biology and drug discovery.